Cas no 147102-55-4 (3'-β-Dimethyl-β-nitrostyrene)

• Product Name: 3'-β-Dimethyl-β-nitrostyrene
• CAS No: 147102-55-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 903726
• PubChem ID: 5370499
• Update Time: 2025-05-20

3'-β-Dimethyl-β-nitrostyrene Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYLPHENYL)-2-NITROPROPENE
• (E)-1-(3-methyl-1-cyclohexenyl)-3-trimethylsilyl-2-propen-1-one
• (E)-1-(3-methylcyclohexen-1-yl)-3-trimethylsilylprop-2-en-1-one
• (E)-1-(3'-methylphenyl)-2-nitropropene
• 2-Propen-1-one, 1-(3-methyl-1-cyclohexen-1-yl)-3-(trimethylsilyl)-, (E)-
• 2-Propen-1-one, 1-(3-methyl-1-cyclohexen-1-yl)-3-(trimethylsilyl)-, (Z)-
• ACMC-20lju6
• ACMC-20ljuh
• AGN-PC-00LFXG
• CTK2J8726
• CTK2J8737
• 3'-BETA-DIMETHYL-BETA-NITROSTYRENE
• 1-METHYL-3-(2-NITROPROP-1-ENYL)BENZENE
• 1-Methyl-3-(2-nitro-1-propenyl)benzene
• 1-methyl-3-[(E)-2-nitroprop-1-enyl]benzene
• 1-Methyl-3-[(1E)-2-nitro-1-propen-1-yl]benzene
• 3-Methyl-.beta.-methyl-.beta.-nitrostyrene
• 1-Methyl-3-[(1E)-2-nitro-1-propenyl]benzene, AldrichCPR
• DTXSID001246695
• SBEPUGJNPLSOKB-VQHVLOKHSA-N
• 147102-55-4
• 3'-β-Dimethyl-β-nitrostyrene

• Inchi： 1S/C10H11NO2/c1-8-4-3-5-10(6-8)7-9(2)11(12)13/h3-7H,1-2H3/b9-7+
• InChI Key： SBEPUGJNPLSOKB-VQHVLOKHSA-N
• SMILES： [O-][N+](/C(/C)=C/C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3'-β-Dimethyl-β-nitrostyrene

Research Brief on 3'-β-Dimethyl-β-nitrostyrene (CAS: 147102-55-4): Recent Advances and Applications in Chemical Biology and Medicine

3'-β-Dimethyl-β-nitrostyrene (CAS: 147102-55-4) is a chemically modified nitrostyrene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique β-nitrostyrene scaffold with dimethyl substitutions, has been explored for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have further elucidated its mechanism of action and potential therapeutic uses, positioning it as a promising candidate for drug development.

One of the key areas of research involving 3'-β-Dimethyl-β-nitrostyrene is its role as a modulator of cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression. The study utilized in vitro and in vivo models to show that 3'-β-Dimethyl-β-nitrostyrene effectively suppresses pro-inflammatory cytokine production and tumor growth, suggesting its potential as a dual-purpose therapeutic agent.

In addition to its anti-inflammatory and anticancer properties, recent investigations have highlighted the antimicrobial potential of 3'-β-Dimethyl-β-nitrostyrene. A 2024 study in ACS Infectious Diseases reported that this compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit essential enzymatic processes, making it a viable candidate for addressing the global antibiotic resistance crisis.

The synthesis and structural optimization of 3'-β-Dimethyl-β-nitrostyrene have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for this compound, emphasizing its scalability and cost-effectiveness. The study also explored structure-activity relationships (SAR) by introducing various substituents to the nitrostyrene core, identifying key structural features that enhance biological activity while minimizing cytotoxicity. These findings provide valuable insights for the design of next-generation derivatives with improved pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of 3'-β-Dimethyl-β-nitrostyrene. Pharmacokinetic studies have revealed limitations such as poor aqueous solubility and rapid metabolism, which could hinder its therapeutic efficacy. However, recent advancements in drug delivery systems, including nanoparticle formulations and prodrug strategies, offer potential solutions to these challenges. A 2024 study in the International Journal of Pharmaceutics demonstrated that encapsulating 3'-β-Dimethyl-β-nitrostyrene in polymeric nanoparticles significantly improved its bioavailability and targeted delivery to tumor sites in animal models.

In conclusion, 3'-β-Dimethyl-β-nitrostyrene (CAS: 147102-55-4) represents a versatile and promising compound in the field of chemical biology and medicine. Its multifaceted biological activities, coupled with recent advancements in synthesis and delivery, underscore its potential as a therapeutic agent for various diseases. Future research should focus on addressing pharmacokinetic limitations and further elucidating its mechanisms of action to facilitate its transition from bench to bedside.